1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(5-methylfuran-2-yl)-4-[4-(prop-2-en-1-yloxy)benzoyl]-2,5-dihydro-1H-pyrrol-2-one

• IUPAC Name: (4E)-1-[2-(dimethylamino)ethyl]-4-[hydroxy-(4-prop-2-enoxyphenyl)methylidene]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C23H26N2O5/c1-5-14-29-17-9-7-16(8-10-17)21(26)19-20(18-11-6-15(2)30-18)25(13-12-24(3)4)23(28)22(19)27/h5-11,20,26H,1,12-14H2,2-4H3/b21-19+
• InChI Key: WPHHHLRRTFODFY-XUTLUUPISA-N
• Canonical SMILES: CC1=CC=C(O1)C2C(=C(C3=CC=C(C=C3)OCC=C)O)C(=O)C(=O)N2CCN(C)C
• Isomeric SMILES: CC1=CC=C(O1)C2/C(=C(/C3=CC=C(C=C3)OCC=C)\O)/C(=O)C(=O)N2CCN(C)C
• Molecular Formula: C23H26N2O5
• Molecular Weight: 410.5 g/mol

Description

1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(5-methylfuran-2-yl)-4-[4-(prop-2-en-1-yloxy)benzoyl]-2,5-dihydro-1H-pyrrol-2-one is a useful research compound. Its molecular formula is C23H26N2O5 and its molecular weight is 410.47. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Diversity

• Generation of Structurally Diverse Compounds : Using similar ketonic Mannich bases derived from acetylthiophene, researchers have demonstrated their utility in generating a diverse array of compounds through alkylation and ring closure reactions (Roman, 2013).
• Synthesis of Benzoyl Benzimidazole Derivatives : The compound is useful in synthesizing benzoyl benzimidazole derivatives, showcasing its potential in creating complex molecular structures (Ye Hai-wei, 2013).

Applications in Developing Novel Compounds

• Creation of Novel Heterocyclic Compounds : It's been found that derivatives of this compound can form the basis for the synthesis of new heterocyclic compounds, indicating its significant role in pharmaceutical chemistry (Singh, Rawat, & Sahu, 2014).
• Formation of Isoxazoline Incorporated Pyrrole Derivatives : This compound is instrumental in synthesizing isoxazoline incorporated pyrrole derivatives, which have applications in developing antimicrobial agents (Kumar, Kumar, & Nihana, 2017).

Non-Linear Optical Materials

• Potential in Non-Linear Optical Materials : Studies suggest that derivatives of this compound could be used in non-linear optical materials, expanding its application into materials science (Singh, Rawat, & Sahu, 2014).

Pharmaceutical Applications

• Analgesic Activity : Some studies have explored its derivatives for analgesic activities, indicating its potential in pain management (Rádl, Hezký, Konvička, & Krejci, 2000).

Role in Synthesis of Complex Structures

• Synthesis of Complex Molecular Structures : Its derivatives have been used in the synthesis of complex molecular structures like triazafulvalene systems, demonstrating its versatility in synthetic organic chemistry (Uršič, Svete, & Stanovnik, 2010).

Exploratory Research

• Experimental and Computational Studies : There's ongoing research involving both experimental and computational studies on derivatives of this compound, highlighting its importance in both theoretical and practical aspects of chemistry (Singh, Rawat, & Sahu, 2014).